Flavanomarein
Flavanomarein
Brand Name:
Vulcanchem
CAS No.:
577-38-8
VCID:
VC0191238
InChI:
InChI=1S/C21H22O11/c22-7-15-16(26)18(28)19(29)21(32-15)31-13-4-2-9-11(24)6-14(30-20(9)17(13)27)8-1-3-10(23)12(25)5-8/h1-5,14-16,18-19,21-23,25-29H,6-7H2/t14-,15+,16+,18-,19+,21+/m0/s1
SMILES:
Molecular Formula:
C21H22O11
Molecular Weight:
450.4 g/mol
Flavanomarein
CAS No.: 577-38-8
Natural Products
VCID: VC0191238
Molecular Formula: C21H22O11
Molecular Weight: 450.4 g/mol
| CAS No. | 577-38-8 |
|---|---|
| Product Name | Flavanomarein |
| Molecular Formula | C21H22O11 |
| Molecular Weight | 450.4 g/mol |
| IUPAC Name | (2S)-2-(3,4-dihydroxyphenyl)-8-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C21H22O11/c22-7-15-16(26)18(28)19(29)21(32-15)31-13-4-2-9-11(24)6-14(30-20(9)17(13)27)8-1-3-10(23)12(25)5-8/h1-5,14-16,18-19,21-23,25-29H,6-7H2/t14-,15+,16+,18-,19+,21+/m0/s1 |
| Standard InChIKey | DGGOLFCPSUVVHX-RTHJTPBESA-N |
| Isomeric SMILES | C1[C@H](OC2=C(C1=O)C=CC(=C2O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC(=C(C=C4)O)O |
| Canonical SMILES | C1C(OC2=C(C1=O)C=CC(=C2O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O |
| Synonyms | Iso-okanin-7-glucoside |
| PubChem Compound | 101781 |
| Last Modified | Nov 11 2021 |
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